Cas no 1021027-06-4 (3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide)
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
- 3-methyl-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]benzamide
- 3-methyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzamide
- 1021027-06-4
- F5230-0051
- AKOS024501706
-
- Inchi: 1S/C19H18N4O2/c1-14-4-2-5-15(12-14)19(25)21-10-11-23-18(24)8-7-17(22-23)16-6-3-9-20-13-16/h2-9,12-13H,10-11H2,1H3,(H,21,25)
- InChI Key: JWXNWYZRTGLPPU-UHFFFAOYSA-N
- SMILES: C(NCCN1N=C(C2=CC=CN=C2)C=CC1=O)(=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 334.14297583g/mol
- Monoisotopic Mass: 334.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.7Ų
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5230-0051-2μmol |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
1021027-06-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5230-0051-1mg |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
1021027-06-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5230-0051-2mg |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
1021027-06-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5230-0051-3mg |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
1021027-06-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5230-0051-4mg |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
1021027-06-4 | 4mg |
$66.0 | 2023-09-10 |
3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide
Introduction to 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide and Its Significance in Modern Chemical Biology
The compound with the CAS no. 1021027-06-4, identified as 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The benzamide moiety, combined with the dihydropyridazine ring system, suggests a multifaceted chemical profile that could be leveraged for therapeutic purposes.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel drug candidates. The presence of the pyridin-3-yl group in the structure of 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide underscores its potential as a bioactive scaffold. Pyridine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. This makes the compound a promising candidate for further investigation in the context of drug discovery.
The dihydropyridazine moiety is another critical feature of this molecule. Dihydropyridazines have been extensively studied for their pharmacological properties, particularly in the context of cardiovascular and anti-inflammatory applications. The structural flexibility offered by this ring system allows for diverse interactions with biological targets, making it an attractive component in the design of small-molecule drugs. The CAS no. 1021027-06-4 compound exemplifies how such structural motifs can be integrated into more complex molecules to enhance their pharmacological activity.
In the context of current research, there is a growing interest in developing inhibitors targeting specific enzymes and pathways involved in diseases such as cancer and neurodegenerative disorders. The benzamide group in 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide is known to interact with proteins through hydrogen bonding and other non-covalent interactions. This property makes it a valuable tool for designing molecules that can modulate protein function. Recent studies have demonstrated the efficacy of benzamide derivatives in inhibiting key enzymes involved in disease progression, further highlighting the therapeutic potential of this compound.
The synthesis and characterization of 3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis and computational modeling have been employed to optimize its structure and enhance its biological activity. These approaches align with the broader trends in chemical biology where interdisciplinary strategies are used to develop novel therapeutics.
One of the most exciting aspects of this compound is its potential to serve as a lead molecule for further drug development. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to improve its potency and selectivity. The CAS no. 1021027-06-4 identifier ensures that this compound can be easily tracked and referenced in scientific literature, facilitating collaboration and further research.
The benzamide derivative also exhibits interesting physicochemical properties that make it suitable for formulation into various pharmaceutical forms. Its solubility profile, stability under different conditions, and interaction with biological membranes are all critical factors that influence its potential as a drug candidate. Ongoing studies are focused on optimizing these properties to enhance its bioavailability and therapeutic efficacy.
In conclusion, 3-methyl-N-{2-[6-oxo-3-(pyridin-3-y)-1,6-dihydropyridazin--1-y]ethyl}benzamide (CAS no. 1021027_06_4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
1021027-06-4 (3-methyl-N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)